Cas no 639523-11-8 (4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester
• CAS No: 639523-11-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD18833193
• CID: 500389
• PubChem ID: 45099347
• Update Time: 2025-08-05

4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester
• 3-Ethylisoxazole-4-carboxylicacid ethyl ester
• 4-Isoxazolecarboxylicacid,3-ethyl-,ethylester(9CI)
• 3-ethyl-isoxazole-4-carboxylic acid ethyl ester
• ETHYL 3-ETHYL-1,2-OXAZOLE-4-CARBOXYLATE
• AC6528
• CS-0454487
• CEORCTQTTTZSLY-UHFFFAOYSA-N
• SY036420
• ethyl3-ethylisoxazole-4-carboxylate
• 639523-11-8
• A917618
• MFCD18833193
• ethyl 3-ethylisoxazole-4-carboxylate
• EN300-7470228
• SCHEMBL5275787

• MDL： MFCD18833193
• Inchi： 1S/C8H11NO3/c1-3-7-6(5-12-9-7)8(10)11-4-2/h5H,3-4H2,1-2H3
• InChI Key： CEORCTQTTTZSLY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CON=C1CC)=O

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.4

Additional information on 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester

4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester (CAS No: 639523-11-8) - A Comprehensive Overview

4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester, identified by the CAS number 639523-11-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the isoxazole family, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural properties of this compound make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester consists of an isoxazole ring substituted with an ethyl ester group at the carboxylic acid position and an ethyl group at the third position of the ring. This configuration imparts specific chemical reactivity and biological functionality, making it a versatile building block in medicinal chemistry. The presence of the isoxazole core is particularly noteworthy, as it has been extensively studied for its role in various biological pathways and disease mechanisms.

In recent years, there has been a growing interest in isoxazole derivatives due to their demonstrated efficacy in modulating inflammatory responses, enzyme activities, and cellular signaling pathways. Research has highlighted the potential of 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester as a precursor in the development of novel therapeutic agents. Specifically, studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

The pharmaceutical industry has leveraged the structural flexibility of 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester to design molecules with enhanced bioavailability and target specificity. For instance, modifications to the isoxazole ring have led to compounds that show improved binding affinity to certain protein targets, thereby increasing their therapeutic efficacy. These advancements underscore the importance of this compound in drug discovery pipelines.

Moreover, the synthesis of 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester involves well-established chemical methodologies that ensure high yield and purity. The process typically involves condensation reactions between appropriate precursors under controlled conditions, followed by purification steps to isolate the desired product. These synthetic routes are scalable and compatible with industrial production standards, making this compound readily accessible for further research and development.

The biological activity of 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester has been explored in various preclinical studies. Notably, research has demonstrated its ability to modulate enzymatic pathways involved in pain perception and neuroinflammation. By targeting specific receptors and enzymes, this compound shows potential as an analgesic agent. Additionally, its interaction with cellular signaling cascades suggests applications in treating neurological disorders where inflammation plays a significant role.

In conclusion, 4-Isoxazolecarboxylicacid, 3-ethyl-, ethyl ester (CAS No: 639523-11-8) represents a crucial compound in modern pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for isoxazole derivatives, compounds like this are poised to play a pivotal role in addressing various medical challenges.